N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide

• IUPAC Name: 5-(methoxymethyl)-N-(1-methyl-4-propan-2-yloxyindazol-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c1-11(2)24-14-7-5-6-13-16(14)17(20-21(13)3)19-18(22)15-9-8-12(25-15)10-23-4/h5-9,11H,10H2,1-4H3,(H,19,20,22)
• InChI Key: PTWXRKALJHFFPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC2=C1C(=NN2C)NC(=O)C3=CC=C(S3)COC
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.13036271 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Potential Anti-inflammatory Applications

Research on structurally related molecules, such as those containing thiophene and indazole components, indicates potential applications in the development of novel anti-inflammatory agents. For instance, molecules synthesized with similar structural frameworks have been explored for their anti-inflammatory activity, underscoring the relevance of thiophene and indazole derivatives in medicinal chemistry (Moloney, 2001; Moloney, 2000).

Photostabilization of Polymers

Compounds with thiophene derivatives have demonstrated efficacy in reducing the photodegradation of poly(vinyl chloride) (PVC), suggesting applications in materials science, particularly in enhancing the durability and lifespan of PVC products through photostabilization (Balakit et al., 2015).

Development of Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from thiophene and indazole structures have been synthesized and tested for their anti-inflammatory and analgesic properties. This research indicates the compound's potential utility in developing new pharmaceuticals aimed at treating pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Properties

Additionally, derivatives of thiophene-3-carboxamide have shown antibacterial and antifungal activities, suggesting that compounds with similar structures, including N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide, could be explored for antimicrobial applications (Vasu et al., 2005).